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Compound of Interest

Compound Name: 4-(2-Aminoethyl)pyridin-2-amine

Cat. No.: B13237841

Get Quote

Executive Summary & Chemical Identity
As drug development and advanced materials science increasingly rely on highly functionalized

heterocyclic building blocks, 4-(2-Aminoethyl)pyridine has emerged as a critical intermediate.

Characterized by a pyridine ring substituted at the 4-position with an ethylamine side chain, this

compound is highly valued for its dual functionality: a basic, nucleophilic pyridine nitrogen and

a highly reactive primary amine[1].

Nomenclature Clarification: While occasionally queried in literature under extended functional

names such as 4-(2-Aminoethyl)pyridin-2-amine, the CAS Registry Number 13258-63-4

strictly and unambiguously identifies 4-(2-Aminoethyl)pyridine (also known as 2-(4-

pyridyl)ethylamine or 4-pyridineethanamine)[2],[3]. To maintain rigorous scientific integrity, this

whitepaper focuses exclusively on the chemical entity defined by CAS 13258-63-4.

Physicochemical Profiling
Understanding the physical properties of 4-(2-Aminoethyl)pyridine is essential for designing

downstream purification protocols (such as vacuum distillation) and predicting its

pharmacokinetic behavior as a pharmacophore. The compound typically presents as a clear,

colorless to light yellow or orange liquid[4],[5].
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Property Value Source

CAS Registry Number 13258-63-4

Molecular Formula C₇H₁₀N₂ [2]

Molecular Weight 122.17 g/mol [6]

Boiling Point
104 °C at 9 mmHg (231 °C at

760 mmHg)

Density 1.0238 g/mL at 25 °C

Refractive Index ( n20/D​) 1.5380

Water Solubility ~75 g/L at 25 °C [2]

Flash Point (Closed Cup) 113 °C (235.4 °F)

Applications in Pharmacology & Supramolecular
Chemistry
Bioisosteric Replacement in Histamine Pharmacology
4-(2-Aminoethyl)pyridine is a well-documented structural analog of histamine. Histamine

utilizes an imidazole ring connected to an ethylamine chain to bind to H1–H4 receptors. By

substituting the imidazole with a pyridine ring, medicinal chemists alter the pKa, tautomeric

preferences, and metabolic stability (e.g., resistance to histamine N-methyltransferase) of the

ligand. This makes CAS 13258-63-4 a highly valuable scaffold for probing receptor subtype

selectivity and developing novel antihistamines or receptor agonists[7],[8].

Complex API and Macromolecular Synthesis
Beyond receptor pharmacology, the compound is extensively utilized in organic synthesis to

build bis-pyridine architectures. Because the pyridine nitrogen retains its lone pair, it acts as an

excellent ligand for metal coordination[1]. For instance, reacting 4-(2-aminoethyl)pyridine with

complex core molecules (like ellagic acid or coumarin derivatives) via amide bond formation

yields highly soluble, functionalized catalysts and supramolecular materials[9]. It is also utilized

as an analytical reference standard for method validation (AMV) in quality control

environments[6].
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Synthetic Methodology & Self-Validating Protocol
The most robust industrial and laboratory-scale synthesis of 4-(2-aminoethyl)pyridine involves

the catalytic hydrogenation of 4-pyridineacetonitrile.

Rationale & Causality in Experimental Design
The reduction of a nitrile to a primary amine frequently suffers from the generation of secondary

and tertiary amine byproducts. This occurs because the intermediate imine can condense with

the newly formed primary amine. Causality: To actively suppress this dimerization, the reaction

is conducted in an excess of ammoniacal ethanol (EtOH/NH₃), which shifts the thermodynamic

equilibrium toward the primary amine. Furthermore, Raney Nickel is explicitly chosen over

Palladium on Carbon (Pd/C). Causality: Pd/C under high hydrogen pressure can inadvertently

catalyze the over-reduction of the heteroaromatic pyridine ring into a piperidine derivative,

destroying the target pharmacophore.

Step-by-Step Protocol: Catalytic Hydrogenation
Reaction Setup: In a high-pressure Parr reactor, dissolve 1.0 equivalent of 4-

pyridineacetonitrile in a 2M solution of ammonia in ethanol.

Catalyst Addition: Carefully introduce an aqueous slurry of active Raney Nickel (approx. 10%

w/w relative to the substrate). Safety Note: Raney Nickel is highly pyrophoric and must be

handled under an inert argon atmosphere[2].

Hydrogenation: Seal the reactor, purge three times with nitrogen gas, followed by three

purges with hydrogen gas. Pressurize the vessel to 50 psi with H₂. Agitate vigorously at 25–

30 °C. Monitor hydrogen uptake; the reaction is typically complete within 4–6 hours when the

internal pressure stabilizes.

Self-Validating QC (Filtration): Vent the reactor and purge thoroughly with nitrogen. Filter the

crude mixture through a tightly packed Celite pad to safely remove the finely divided Raney

Nickel catalyst.

Validation Step: Before proceeding to distillation, analyze the filtrate via or TLC

(DCM:MeOH 9:1). The protocol is only validated to proceed if the nitrile starting material

peak is entirely absent, ensuring complete conversion[5].
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Purification: Evaporate the ethanolic ammonia under reduced pressure. Subject the resulting

crude oil to fractional vacuum distillation. Collect the pure fraction boiling at 104 °C at 9

mmHg to isolate 4-(2-aminoethyl)pyridine as a clear, light yellow liquid.
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Fig 1: Self-validating synthetic workflow for 4-(2-aminoethyl)pyridine via nitrile reduction.
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Safety, Handling, and Storage
As a primary aliphatic amine attached to a pyridine ring, CAS 13258-63-4 is a basic and

reactive compound.

Hazard Classifications: It is classified as an irritant and potentially corrosive. Key hazard

codes include H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335

(May cause respiratory irritation). Some suppliers note H314 (Causes severe skin burns and

eye damage) depending on concentration and packaging[4].

Personal Protective Equipment (PPE): Handling requires chemical safety goggles, heavy-

duty nitrile gloves, and an ABEK (EN14387) respirator filter if handled outside a fume hood.

Storage Conditions: The compound is air-sensitive and should be stored locked up, kept in a

dark place under an inert atmosphere (Argon or Nitrogen), at room temperature[4],[10].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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